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Compound of Interest

Compound Name: Metvan

Cat. No.: B1243425

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, imnmediate safety

and logistical information for the proper disposal of Metvan, a promising multitargeted

anticancer vanadium complex.[1][2][3] Adherence to these procedures is critical for ensuring

personnel safety and environmental compliance.

Key Properties of Metvan

Understanding the physicochemical properties of Metvan is the first step toward safe handling

and disposal.
Property Value
Molecular Formula C28H24N40OsSV

Molecular Weight 579.5 g/mol [4]
Appearance Solid (assumed)

bis(4,7-dimethyl-1,10-
Synonyms

phenanthroline)sulfatooxovanadium(1V)[1]
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Hazard Identification and Safety Precautions

While a specific Safety Data Sheet (SDS) for Metvan is not readily available, the hazards can
be inferred from similar vanadium compounds, such as sodium metavanadate. Vanadium
compounds are generally toxic if swallowed or inhaled and can cause serious eye irritation.[5]
[6][7][8] They are also recognized as being toxic to aquatic life with long-lasting effects.[5][6][7]
Therefore, Metvan should be handled as a hazardous substance.

Personal Protective Equipment (PPE) is mandatory when handling Metvan:

Eye Protection: Chemical splash goggles.

Hand Protection: Nitrile or butyl rubber gloves.

Body Protection: Flame-retardant lab coat.

Respiratory Protection: Use in a well-ventilated area or with a chemical fume hood.

Step-by-Step Metvan Disposal Protocol

Proper disposal of Metvan waste is crucial to prevent environmental contamination and ensure
regulatory compliance. The following is a general protocol for the disposal of hazardous
chemical waste, which should be adapted to your institution's specific guidelines.

Experimental Protocol: Metvan Waste Disposal
o Waste Identification and Segregation:
o Identify the waste stream as "Hazardous Chemical Waste."
o Specifically, it should be categorized based on its toxic properties.

o Do not mix Metvan waste with other waste streams, such as halogenated solvents or
strong acids/bases, to avoid unforeseen chemical reactions.[9]

e Container Selection:
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o Use a designated, chemically-resistant waste container (e.g., high-density polyethylene or
glass) that is compatible with Metvan.

o The container must have a secure, leak-proof screw cap.

o Ensure the container is clean and dry before adding waste.

e Labeling:

o

Clearly label the waste container with the words "Hazardous Waste."[10]

[¢]

Identify the contents: "Metvan Waste."

[¢]

List all components and their approximate concentrations if it is a solution.

Include the date when waste was first added to the container.

[e]

e Accumulation and Storage:
o Keep the waste container tightly closed at all times, except when adding waste.

o Store the container in a designated satellite accumulation area that is well-ventilated and
away from ignition sources.

o Ensure secondary containment is in place to capture any potential leaks or spills.
» Request for Disposal:

o Once the container is full (do not overfill; leave at least 10% headspace), or if the waste
has been accumulated for the maximum allowed time per your institutional guidelines,
contact your institution's Environmental Health and Safety (EHS) department to arrange
for pickup.

o Follow the specific procedures outlined by your EHS office for waste pickup requests.

Metvan Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Metvan.
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Preparation & Collection

Click to download full resolution via product page
Caption: Logical workflow for the proper disposal of Metvan waste.

By following these procedures, you can ensure the safe handling and disposal of Metvan,
protecting yourself, your colleagues, and the environment. Always consult your institution's
specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tandfonline.com [tandfonline.com]

2. Metvan: a novel oxovanadium(lV) complex with broad spectrum anticancer activity -
PubMed [pubmed.nchbi.nlm.nih.gov]

¢ 3. researchgate.net [researchgate.net]

e 4. Metvan | C28H24N405SV | CID 9916247 - PubChem [pubchem.ncbi.nlm.nih.gov]
» 5. store.sangon.com [store.sangon.com]

6. cdhfinechemical.com [cdhfinechemical.com]

7. fishersci.com [fishersci.com]

8. fishersci.nl [fishersci.nl]

9. hazardouswasteexperts.com [hazardouswasteexperts.com]

¢ 10. benchchem.com [benchchem.com]

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1243425/docs?utm_src=pdf-body-img#safeguarding-research-proper-disposal-procedures-for-metvan
https://www.benchchem.com/product/b1243425/docs?utm_src=pdf-body#safeguarding-research-proper-disposal-procedures-for-metvan
https://www.benchchem.com/product/b1243425/docs?utm_src=pdf-body#safeguarding-research-proper-disposal-procedures-for-metvan
https://www.benchchem.com/product/b1243425?utm_src=pdf-custom-synthesis#bc-rfq
https://www.tandfonline.com/doi/abs/10.1517/13543784.11.12.1829
https://pubmed.ncbi.nlm.nih.gov/12457442/
https://pubmed.ncbi.nlm.nih.gov/12457442/
https://www.researchgate.net/publication/11013530_Metvan_A_novel_oxovanadiumIV_complex_with_broad_spectrum_anticancer_activity
https://pubchem.ncbi.nlm.nih.gov/compound/Metvan
https://store.sangon.com/productImage/SDS/A602465/A602465_EN_S.pdf
https://www.cdhfinechemical.com/images/product/msds/101_308788117_SODIUMMETAVANADATECASNO13718-26-8MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC269212500&productDescription=SODIUM+METAVANADATE+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.nl/store/msds?partNumber=11336108&countryCode=NL&language=en
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.benchchem.com/pdf/Methanol_Proper_Disposal_and_Safe_Handling_Procedures.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for Metvan]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1243425/docs#safeguarding-research-proper-
disposal-procedures-for-metvan|

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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